Cas no 2228483-50-7 (2-(but-3-yn-2-yl)-5-fluoropyridine)

• Product Name: 2-(but-3-yn-2-yl)-5-fluoropyridine
• CAS No: 2228483-50-7
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 5926213
• PubChem ID: 165969737
• Update Time: 2025-05-21

2-(but-3-yn-2-yl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-5-fluoropyridine
• EN300-1815738
• 2228483-50-7

• Inchi： 1S/C9H8FN/c1-3-7(2)9-5-4-8(10)6-11-9/h1,4-7H,2H3
• InChI Key： MTQXTMUKYGIMJS-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C#C)C

Computed Properties

• Exact Mass: 149.064077422g/mol
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(but-3-yn-2-yl)-5-fluoropyridine

Introduction to 2-(but-3-yn-2-yl)-5-fluoropyridine (CAS No. 2228483-50-7)

2-(but-3-yn-2-yl)-5-fluoropyridine, with the CAS number 2228483-50-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated pyridine ring and a butynyl substituent. These properties make it an attractive building block for the development of novel pharmaceuticals and chemical intermediates.

The chemical structure of 2-(but-3-yn-2-yl)-5-fluoropyridine consists of a pyridine ring with a fluorine atom at the 5-position and a butynyl group at the 2-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The butynyl group, on the other hand, provides a versatile handle for further chemical modifications, making this compound a valuable starting material for various synthetic routes.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve drug-like properties. Fluorine atoms can enhance the lipophilicity, metabolic stability, and binding affinity of molecules, making them attractive candidates for drug discovery. The incorporation of fluorine into pyridine derivatives, such as 2-(but-3-yn-2-yl)-5-fluoropyridine, has been shown to significantly impact their pharmacological profiles.

The butynyl group in 2-(but-3-yn-2-yl)-5-fluoropyridine offers multiple synthetic opportunities. For instance, the terminal alkyne can undergo various reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in click chemistry for the rapid assembly of complex molecules. This reaction has found applications in the synthesis of bioconjugates, polymers, and materials with tailored properties.

In addition to its synthetic utility, 2-(but-3-yn-2-yl)-5-fluoropyridine has been explored for its potential biological activities. Studies have shown that fluorinated pyridines can exhibit diverse biological effects, including anti-inflammatory, antiviral, and anticancer activities. For example, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 5-fluoropyridines demonstrated potent antitumor activity against various cancer cell lines. The presence of the butynyl group may further enhance these activities by providing additional points of interaction with biological targets.

The synthesis of 2-(but-3-yn-2-yl)-5-fluoropyridine can be achieved through several routes. One common approach involves the reaction of 5-fluoroisonicotinoyl chloride with 1-butyne in the presence of a base such as triethylamine. This method provides good yields and is scalable for industrial production. Another synthetic route involves the palladium-catalyzed coupling of 5-fluoroisonicotinonitrile with propargyl alcohol followed by deprotection to yield the desired product.

The physical properties of 2-(but-3-yn-2-yl)-5-fluoropyridine are also noteworthy. It is typically obtained as a colorless liquid or solid, depending on its purity and conditions. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF). These solubility characteristics make it easy to handle and process in laboratory settings.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also important to store it in a cool, dry place away from incompatible materials.

The potential applications of 2-(but-3-yn-2-yl)-5-fluoropyridine are vast and continue to expand as researchers explore new synthetic methods and biological targets. In addition to its use in drug discovery and chemical synthesis, this compound may find applications in materials science and analytical chemistry. For instance, its unique electronic properties make it suitable for use as a fluorescent probe or sensor in various analytical techniques.

In conclusion, 2-(but-3-yn-2-yl)-5-fluoropyridine (CAS No. 2228483-50-7) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique combination of structural features makes it an attractive candidate for further research and development. As new synthetic methods and biological applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related fields.